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Compound of Interest

Compound Name:
Methyl isoindoline-4-carboxylate

hydrochloride

Cat. No.: B177585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of Methyl
isoindoline-4-carboxylate hydrochloride, a key intermediate in synthetic chemistry.

Core Properties
Methyl isoindoline-4-carboxylate hydrochloride is a heterocyclic compound recognized for

its utility in the synthesis of more complex molecules, including those with potential therapeutic

applications.[1] It is commercially available from various suppliers, typically as an off-white to

gray solid.[1]

Physicochemical Data
A summary of the key physicochemical properties is presented in the table below. It is

important to note that while some properties are calculated, an experimental melting point has

not been definitively reported in the reviewed literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b177585?utm_src=pdf-interest
https://www.benchchem.com/product/b177585?utm_src=pdf-body
https://www.benchchem.com/product/b177585?utm_src=pdf-body
https://www.benchchem.com/product/b177585?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42582773.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42582773.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 127168-90-5 [2]

Molecular Formula C₁₀H₁₂ClNO₂ [2]

Molecular Weight 213.66 g/mol [2]

IUPAC Name

methyl 2,3-dihydro-1H-

isoindole-4-

carboxylate;hydrochloride

[2]

Appearance Off-white to gray solid [1]

Boiling Point
345.6°C at 760 mmHg

(Predicted)
N/A

Melting Point Not available N/A

SMILES
COC(=O)C1=CC=CC2=C1CN

C2.Cl
[2]

InChI

InChI=1S/C10H11NO2.ClH/c1-

13-10(12)8-4-2-3-7-5-11-6-

9(7)8;/h2-4,11H,5-6H2,1H3;1H

[2]

InChIKey
ZEOILCADGXBXQW-

UHFFFAOYSA-N
[2]

Spectral Data
Detailed experimental ¹H and ¹³C NMR spectra for Methyl isoindoline-4-carboxylate
hydrochloride are not readily available in the public domain. While some vendors indicate the

availability of spectral data upon request, published and verifiable spectra have not been

identified in the course of this review.[3]

Safety and Handling
Methyl isoindoline-4-carboxylate hydrochloride is classified as a hazardous substance. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following hazard statements:
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H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Measures:

Standard laboratory safety protocols should be strictly followed when handling this compound.

This includes the use of personal protective equipment (PPE) such as safety goggles, gloves,

and a lab coat. Work should be conducted in a well-ventilated area or under a fume hood.[1]

Incompatible Materials:

This compound should be stored away from strong oxidizing agents, strong acids, and strong

bases.[1]

Experimental Protocols
Synthesis of Methyl Isoindoline-4-carboxylate
Hydrochloride
A specific, detailed, and reproducible experimental protocol for the synthesis of Methyl
isoindoline-4-carboxylate hydrochloride is not explicitly detailed in the reviewed scientific

literature. However, a synthetic route is referenced in the context of preparing an intermediate

for a related compound, suggesting a procedure outlined in Gazz. Chim. Ital, 106, 65(1976) for

the synthesis of 2,3-dihydro-1H-isoindole-1-carboxylic acid, methyl ester, hydrochloride might

be adapted.[4] The general synthesis of isoindoline derivatives can be achieved through

various organic chemistry methodologies.

The logical workflow for a potential synthesis, based on common organic chemistry principles,

is outlined below.
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General Synthetic Workflow

Starting Material
(e.g., Substituted Phthalic Anhydride)

Amidation/Imidation

Reaction with
ammonia or amine

Reduction of Imide

e.g., with a reducing agent
like NaBH4 or catalytic hydrogenation

Esterification

Reaction with methanol
in the presence of an acid catalyst

Salt Formation
(with HCl)

Treatment with
hydrochloric acid

Methyl isoindoline-4-carboxylate
hydrochloride

Click to download full resolution via product page

Caption: A generalized, hypothetical workflow for the synthesis of Methyl isoindoline-4-
carboxylate hydrochloride.

Biological Activity and Signaling Pathways
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There is no specific information available in the scientific literature regarding the biological

activity or the involvement of Methyl isoindoline-4-carboxylate hydrochloride in any

signaling pathways. Its primary documented role is that of a building block in the synthesis of

other compounds.[1][5] While the broader class of isoindoline-containing molecules has been

investigated for various pharmacological activities, these findings are not directly attributable to

this specific hydrochloride salt.[5][6]

The following diagram illustrates the relationship between this compound and its application.

Context of Use

Chemical Synthesis

Application

Potential End-Products

Methyl isoindoline-4-carboxylate
hydrochloride (CAS 127168-90-5)

Synthetic Intermediate
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Caption: The primary role of Methyl isoindoline-4-carboxylate hydrochloride as a synthetic

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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